(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H11ClO2/c1-10-6-9-14(17-10)13(16)8-7-11-4-2-3-5-12(11)15/h2-9H,1H3/b8-7+
• InChI Key: SDCALMFZOQVOKD-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CC1=CC=C(O1)C(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C14H11ClO2
• Molecular Weight: 246.69 g/mol

Description

(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, also known as 2C-P, is an analog of the psychedelic drug phenethylamine. It is a synthetic chemical compound which has been used in scientific research since the early 2000s. It is a potent agonist of the 5-HT2A serotonin receptor, and has been studied for its potential therapeutic applications.

Scientific Research Applications

(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mental health disorders. It has been used in scientific research to study the effects of serotonin receptor agonists on brain function and behavior. It has also been used to study the effects of 5-HT2A receptor agonists on learning and memory.

Mechanism of Action

(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one acts as an agonist of the 5-HT2A serotonin receptor, which is involved in the regulation of mood and other cognitive functions. It binds to the receptor and activates it, which leads to the release of neurotransmitters such as serotonin and dopamine. These neurotransmitters are involved in regulating mood and other cognitive functions, and their release can lead to changes in behavior and cognition.
Biochemical and Physiological Effects
(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has been shown to have a variety of effects on the brain and body. It has been shown to increase serotonin and dopamine levels in the brain, leading to changes in mood and behavior. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, which can lead to increased levels of stress hormones such as cortisol. It has also been shown to increase the levels of the neurotransmitter glutamate, which can lead to changes in cognition and behavior.

Advantages and Limitations for Lab Experiments

(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has several advantages for use in laboratory experiments. It is a potent agonist of the 5-HT2A serotonin receptor, making it a useful tool for studying the effects of serotonin receptor agonists on brain function and behavior. It is also relatively easy to synthesize and is relatively stable, making it a useful tool for studying the effects of 5-HT2A receptor agonists on learning and memory.
However, there are some limitations to using (2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one in laboratory experiments. It is a synthetic chemical compound, which means that its effects may not be the same as those of naturally occurring substances. Additionally, it is a relatively new compound, and not much is known about its long-term effects.

Future Directions

Given the potential therapeutic applications of (2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, there are several potential future directions for research. One potential direction is to further study the effects of (2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one on brain function and behavior. This could include studies on the effects of (2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one on learning and memory, as well as its effects on mood and anxiety. Another potential direction is to further study the biochemical and physiological effects of (2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, such as its effects on serotonin and dopamine levels, as well as its effects on the hypothalamic-pituitary-adrenal axis. Lastly, further research could be conducted to explore the potential therapeutic applications of (2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, such as its potential use in the treatment of depression, anxiety, and other mental health disorders.

Synthesis Methods

(2E)-3-(2-Chlorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one can be synthesized using a variety of methods. One method involves the reaction of 2-chlorophenylacetonitrile with 5-methylfuran-2-ylmagnesium bromide, followed by oxidation with sodium hypochlorite. Another method involves the reaction of 2-chlorophenylacetonitrile with 5-methylfuran-2-ylmagnesium bromide in the presence of sodium hypochlorite.